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Cat. No.: B12419253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of CM4620, a selective

inhibitor of Orai1 calcium channels, in preclinical mouse models of acute pancreatitis. The

following sections detail the mechanism of action, experimental protocols for disease induction

and treatment, and key quantitative outcomes.

Mechanism of Action
CM4620 is a potent and selective inhibitor of the Orai1 calcium channel, a key component of

store-operated calcium entry (SOCE). In pancreatic acinar cells, excessive SOCE is a critical

early event in the pathogenesis of acute pancreatitis, leading to intracellular calcium overload,

premature activation of digestive enzymes, cellular injury, and inflammation. By blocking Orai1-

mediated calcium influx, CM4620 mitigates these initial pathological events, thereby reducing

the severity of pancreatitis.[1][2] The proposed signaling pathway is illustrated below.
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Caption: Signaling pathway of CM4620 in pancreatitis.

Experimental Protocols
The most common method for inducing acute pancreatitis in mouse models for studying

CM4620 is through the administration of cerulein, a cholecystokinin analogue.

Cerulein-Induced Acute Pancreatitis Model
This protocol describes the induction of acute pancreatitis in mice using repeated injections of

cerulein and subsequent treatment with CM4620.

Materials:

C57BL/6 mice (male, 7-weeks-old)

Cerulein (50 µg/kg)

CM4620 (e.g., 20 mg/kg or 0.1 mg/kg)

Saline solution

Vehicle for CM4620 (e.g., 75% polyethylene glycol, 5% 2-hydroxypropyl-β-cyclodextrin, 20%

water)

Syringes and needles for intraperitoneal (IP) injections
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Procedure:

Acclimatization: Acclimate mice for at least one week before the experiment with ad libitum

access to food and water.

Grouping: Randomly assign mice to the following experimental groups:

Control (Saline)

CM4620 Control (Saline + CM4620)

Pancreatitis (Cerulein)

Pancreatitis + CM4620 (Cerulein + CM4620)

Pancreatitis Induction: Induce acute pancreatitis by administering seven hourly

intraperitoneal (IP) injections of cerulein at a dose of 50 µg/kg.[1] The control group receives

saline injections following the same schedule.

CM4620 Administration: Administer CM4620 via IP injection. The timing and dosage can be

varied. A common protocol involves two IP injections of CM4620 (20 mg/kg each) 30 minutes

before the first and fourth cerulein injections, for a total dose of 40 mg/kg.[1] Another study

has shown efficacy with a much lower dose of 0.1 mg/kg.[3][4]

Sample Collection: Euthanize mice one hour after the final cerulein injection. Collect blood

via cardiac puncture for serum analysis (amylase, lipase) and harvest the pancreas for

histological examination and trypsin activity measurement.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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